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Compound of Interest

Compound Name: S-Benzyl-DL -cysteine-2,3,3-D3

Cat. No.: B3044176

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of S-Benzyl-DL-cysteine-2,3,3-D3, a
deuterated derivative of S-Benzyl-cysteine. This document details its chemical properties,
synthesis, and applications, with a focus on its role as a research tool in drug development and
metabolic studies.

Core Compound Data

S-Benzyl-DL-cysteine-2,3,3-D3 is a stable isotope-labeled version of S-Benzyl-DL-cysteine,
where three hydrogen atoms have been replaced by deuterium. This labeling makes it a
valuable tracer for quantitative analysis in biological systems.
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Property Value Reference
CAS Number 51494-04-3 [1]
Unlabeled CAS Number 5680-65-9 [1]
Molecular Formula C10H10D3NO2S [1]
Molecular Weight 214.30 g/mol [1]
Isotopic Enrichment >98 atom % D [1]

Synonyms

3-(Benzylthio)-DL-alanine-
2,3,3-d3, H-DL-Cys(Bzl)-OH- [1]
d3

Physicochemical Properties

The physicochemical properties of the unlabeled S-Benzyl-L-cysteine are provided below as a

reference.
Property Value
Appearance White to off-white powder
Melting Point 214 °C (decomposes)
Assay >97%

Optical Activity

[0]20/D +23°, ¢ =2in 1 M NaOH

Applications in Research and Drug Development

S-Benzyl-DL-cysteine-2,3,3-D3 serves as a critical tool in several research areas:

o Metabolic Studies: The deuterium labeling allows for the tracking and quantification of the

compound and its metabolites in biological matrices using mass spectrometry. This is

particularly useful in pharmacokinetic and drug metabolism studies.[2]
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e ASCT?2 Inhibition: The unlabeled counterpart, Benzylcysteine, is an inhibitor of the Alanine-
Serine-Cysteine Transporter 2 (ASCT2), with an apparent Ki of 780 uM.[2][3] ASCT2 is a
sodium-dependent transporter for neutral amino acids and is overexpressed in various
cancers, making it a potential therapeutic target.[4][5] S-Benzyl-DL-cysteine-2,3,3-D3 can
be used as an internal standard in studies investigating ASCT2 inhibitors.

o Peptide Synthesis: The parent compound, S-Benzyl-L-cysteine, is a common building block
in peptide synthesis, with the benzyl group serving as a protecting group for the thiol
functionality of cysteine.[6]

Experimental Protocols
Synthesis of S-Benzyl-DL-cysteine (Unlabeled)

A common method for the synthesis of S-Benzyl-DL-cysteine is through a modified Strecker
synthesis.[7] The synthesis of the deuterated analogue would follow a similar pathway, utilizing
deuterated starting materials.

Reaction Scheme:

o Formation of Benzylmercaptoacetaldehyde Dimethyl Acetal: The sodium salt of
benzylmercaptan is reacted with the dimethyl acetal of bromoacetaldehyde.

e Hydrolysis: The resulting benzylmercaptoacetaldehyde dimethyl acetal is hydrolyzed to yield
benzylmercaptoacetaldehyde.

o Formation of B-benzylmercapto-a-hydroxypropionitrile: Benzylmercaptoacetaldehyde is
treated with sodium bisulfite and sodium cyanide.

e Amination: The resulting nitrile is treated with gaseous ammonia at high temperature to form
B-benzylmercapto-a-aminopropionitrile.

e Hydrolysis: The aminopropionitrile is hydrolyzed with hydrochloric acid, followed by
neutralization, to yield S-Benzyl-DL-cysteine.[7]

Analytical Methods
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Various analytical techniques can be employed for the characterization and quantification of S-
Benzyl-DL-cysteine and its deuterated form:

e High-Performance Liquid Chromatography (HPLC): Used for purity assessment and
quantification.[6]

e Mass Spectrometry (MS): Essential for identifying and quantifying the deuterated compound
and its metabolites in biological samples.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: Used to confirm the structure and
isotopic labeling of the compound.

« Infrared (IR) and Raman Spectroscopy: These techniques can be used to identify the
functional groups present in the molecule.[8]

Signaling Pathway Involvement: ASCT2

S-Benzyl-cysteine acts as a competitive inhibitor of the ASCT2 transporter.[2] ASCT2 is crucial
for the uptake of neutral amino acids, particularly glutamine, which is vital for the growth and
proliferation of cancer cells and for the activation of T-cells.[4][9] The inhibition of ASCT2 can
disrupt these processes.

The diagram below illustrates the central role of ASCT2 in cellular metabolism and signaling.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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